6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate

• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-naphthalen-1-ylacetate
• InChI: InChI=1S/C24H20N2O4S/c1-15-10-16(2)26-24(25-15)31-14-19-12-21(27)22(13-29-19)30-23(28)11-18-8-5-7-17-6-3-4-9-20(17)18/h3-10,12-13H,11,14H2,1-2H3
• InChI Key: UMJABSLDKZXQGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)CC3=CC=CC4=CC=CC=C43)C
• Molecular Formula: C24H20N2O4S
• Molecular Weight: 432.5 g/mol
• CAS No.: 877637-50-8

Description

6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(naphthalen-1-yl)acetate is a useful research compound. Its molecular formula is C24H20N2O4S and its molecular weight is 432.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Potential

• The synthesis of pyrimidine linked pyrazole heterocyclics involved microwave irradiative cyclocondensation, demonstrating the chemical versatility of compounds with pyrimidine and naphthalene moieties. These compounds were evaluated for their insecticidal and antimicrobial potential, showcasing their relevance in developing new agrochemicals and antibiotics (Deohate & Palaspagar, 2020).

Anticonvulsant and Anticancer Applications

• Research on novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro[4.4]nonane-3,8-dione derivatives revealed their potential as anticonvulsant agents. These compounds showed significant efficacy in delaying strychnine-induced seizures in vivo, highlighting their therapeutic potential in epilepsy treatment (Ghareb et al., 2017).

CDK2 Inhibition for Cancer Therapy

• Pyridine, pyrazolopyridine, and furopyridine derivatives, substituted with naphthyl and thienyl moieties, were synthesized and evaluated for their ability to inhibit the CDK2 enzyme in vitro. This research is critical for developing new anticancer agents, as CDK2 is a crucial target in cancer cell proliferation (Abdel-Rahman et al., 2021).

Anticancer and Anti-5-Lipoxygenase Activities

• Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase actions. Such studies are pivotal for discovering new drugs that can simultaneously target cancer progression and inflammation (Rahmouni et al., 2016).